N-(3,4-difluorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide

• IUPAC Name: N-(3,4-difluorophenyl)-3-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzamide
• InChI: InChI=1S/C19H16F2N2O3/c1-11-16(12(2)26-23-11)10-25-15-5-3-4-13(8-15)19(24)22-14-6-7-17(20)18(21)9-14/h3-9H,10H2,1-2H3,(H,22,24)
• InChI Key: KHMGMOTYLVBBCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)COC2=CC=CC(=C2)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C19H16F2N2O3
• Molecular Weight: 358.3 g/mol

Description

N-(3,4-difluorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide, commonly known as DFB, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

DFB exerts its effects through the inhibition of specific biological pathways, such as PAK4. The compound binds to the active site of the target protein, preventing it from carrying out its normal function. This inhibition can lead to a range of downstream effects, such as changes in gene expression or alterations in cellular signaling pathways.
Biochemical and Physiological Effects:
DFB has been found to have a range of biochemical and physiological effects, depending on the specific biological pathway being targeted. For example, inhibition of PAK4 activity by DFB has been shown to reduce tumor growth and metastasis in preclinical models. DFB has also been found to have anti-inflammatory effects, potentially through its inhibition of the NF-κB pathway.

Advantages and Limitations for Lab Experiments

DFB has several advantages as a tool for scientific research, including its high potency and specificity for certain biological pathways. However, the compound also has some limitations, such as its relatively low solubility in water and potential toxicity at high doses.

Future Directions

There are several future directions for research involving DFB, including the development of more potent and selective inhibitors of specific biological pathways. Additionally, DFB could be used in combination with other compounds to enhance its effects or to target multiple pathways simultaneously. Further research is also needed to fully understand the potential limitations and toxicities of DFB, particularly in the context of in vivo studies.

Synthesis Methods

DFB can be synthesized through a multistep process involving the reaction of various chemical reagents. The synthesis typically involves the use of a palladium-catalyzed coupling reaction to form the benzamide core, followed by the addition of the isoxazole and fluorophenyl groups. The final product is typically purified through chromatography and characterized through various spectroscopic techniques.

Scientific Research Applications

DFB has been used in a range of scientific research applications, including as a tool for investigating the role of specific biological pathways in disease states. For example, DFB has been found to inhibit the activity of a protein kinase known as PAK4, which has been implicated in various types of cancer. By inhibiting PAK4 activity, DFB has been shown to reduce tumor growth in preclinical models.